N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-4-fluorobenzamide

• IUPAC Name: N-[(5-butan-2-yl-2-hydroxyphenyl)carbamothioyl]-4-fluorobenzamide
• InChI: InChI=1S/C18H19FN2O2S/c1-3-11(2)13-6-9-16(22)15(10-13)20-18(24)21-17(23)12-4-7-14(19)8-5-12/h4-11,22H,3H2,1-2H3,(H2,20,21,23,24)
• InChI Key: RLGSPYWWWGAYFM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC(=C(C=C1)O)NC(=S)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H19FN2O2S
• Molecular Weight: 346.4 g/mol

Description

N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-4-fluorobenzamide, also known as BHPI, is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer research. BHPI is a small molecule inhibitor that targets a specific protein, called heat shock protein 90 (HSP90), which is involved in the regulation of various cellular processes.

Scientific Research Applications

N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-4-fluorobenzamide has been extensively studied for its potential applications in cancer research. HSP90 is a chaperone protein that is overexpressed in many cancer cells and is essential for their survival. Inhibition of HSP90 by this compound leads to the degradation of client proteins that are required for cancer cell growth and survival. This compound has shown promising results in preclinical studies as a potential anticancer agent.

Mechanism of Action

N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-4-fluorobenzamide binds to the ATP-binding site of HSP90 and prevents its function as a chaperone protein. This leads to the degradation of client proteins that are required for cancer cell growth and survival. This compound also induces the expression of heat shock factor 1 (HSF1), which is a transcription factor that regulates the expression of heat shock proteins. Increased expression of HSF1 leads to the activation of the unfolded protein response (UPR), which is a cellular stress response that promotes cell survival under adverse conditions.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells by targeting HSP90. It also inhibits angiogenesis (the formation of new blood vessels) by downregulating vascular endothelial growth factor (VEGF) expression. This compound has been shown to have minimal toxicity in normal cells, indicating its potential as a selective anticancer agent.

Advantages and Limitations for Lab Experiments

N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-4-fluorobenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has a high binding affinity for HSP90, making it a potent inhibitor. This compound has also shown promising results in preclinical studies as a potential anticancer agent. However, this compound has some limitations for lab experiments. It has low solubility in water, which can affect its bioavailability and efficacy. This compound also has a short half-life, which can limit its therapeutic potential.

Future Directions

There are several future directions for the research on N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-4-fluorobenzamide. One direction is to optimize its chemical structure to improve its solubility and pharmacokinetic properties. Another direction is to investigate its potential as a combination therapy with other anticancer agents. This compound can also be studied for its potential applications in other diseases, such as neurodegenerative disorders and infectious diseases. Additionally, the mechanism of action of this compound can be further elucidated to better understand its effects on cellular processes.